Cas no 155636-75-2 (2-3-({(tert-butoxy)carbonylamino}methyl)phenoxyacetic acid)

• Product Name: 2-3-({(tert-butoxy)carbonylamino}methyl)phenoxyacetic acid
• CAS No: 155636-75-2
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 5840601
• PubChem ID: 138040002
• Update Time: 2025-06-08

2-3-({(tert-butoxy)carbonylamino}methyl)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(tert-butoxy)carbonylamino}methyl)phenoxyacetic acid
• 2-[3-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]phenoxy]acetic acid
• Z2941788717
• 155636-75-2
• EN300-1071197
• 2-[3-({[(tert-butoxy)carbonyl]amino}methyl)phenoxy]acetic acid

• Inchi： 1S/C14H19NO5/c1-14(2,3)20-13(18)15-8-10-5-4-6-11(7-10)19-9-12(16)17/h4-7H,8-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： AHKONBCLZUBIAS-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C=1)OCC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-3-({(tert-butoxy)carbonylamino}methyl)phenoxyacetic acid

Comprehensive Overview of 2-3-({(tert-butoxy)carbonylamino}methyl)phenoxyacetic acid (CAS No. 155636-75-2)

2-3-({(tert-butoxy)carbonylamino}methyl)phenoxyacetic acid (CAS No. 155636-75-2) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and bioconjugation applications. Its molecular structure features a phenoxyacetic acid backbone modified with a tert-butoxycarbonyl (Boc) protected amino group, making it a valuable intermediate for drug discovery and biochemical studies. The compound’s unique properties, such as its solubility in organic solvents and stability under controlled conditions, have garnered significant attention in the scientific community.

In recent years, the demand for Boc-protected intermediates like 2-3-({(tert-butoxy)carbonylamino}methyl)phenoxyacetic acid has surged due to their role in developing targeted therapies and peptide-based drugs. Researchers frequently search for "Boc-protecting group applications" or "phenoxyacetic acid derivatives in drug design," reflecting the compound’s relevance in modern medicinal chemistry. Its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry further enhances its utility in creating complex biomolecules.

The synthesis of CAS No. 155636-75-2 involves multi-step organic reactions, including carbamate formation and ether linkage construction, ensuring high purity for critical applications. Analytical techniques such as HPLC and NMR are employed to verify its structural integrity, addressing common user queries like "how to characterize Boc-protected compounds" or "quality control for synthetic intermediates." These protocols align with industry standards, ensuring reproducibility and safety in laboratory settings.

Beyond pharmaceuticals, 2-3-({(tert-butoxy)carbonylamino}methyl)phenoxyacetic acid is explored in biomaterials engineering and diagnostic probe development. Its ability to conjugate with fluorescent tags or nanoparticles answers trending search terms like "fluorescent labeling reagents" or "linkers for antibody-drug conjugates (ADCs)." This versatility positions the compound as a key player in advancing personalized medicine and theranostic platforms.

Environmental and handling considerations for CAS No. 155636-75-2 emphasize non-hazardous protocols, aligning with green chemistry principles. Users often inquire about "safe storage of Boc-amino acids" or "solvent compatibility for phenoxyacetic derivatives," highlighting the need for practical guidance. Proper storage in anhydrous conditions at -20°C ensures long-term stability, while dimethyl sulfoxide (DMSO) or dichloromethane (DCM) are preferred solvents for dissolution.

In summary, 2-3-({(tert-butoxy)carbonylamino}methyl)phenoxyacetic acid (CAS No. 155636-75-2) bridges synthetic chemistry and biomedical innovation. Its applications span from peptide therapeutics to molecular imaging, addressing cutting-edge research needs. By integrating SEO-focused keywords like "Boc-amine linker synthesis" or "phenoxyacetic acid scaffold uses," this overview caters to both academic and industrial audiences seeking authoritative insights.